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Compound of Interest

Compound Name: 2-Amino-5-iodopyrazine

Cat. No.: B1286676

Core Chemical Properties of 2-Amino-5-
lodopyrazine

This guide provides an overview of the fundamental physicochemical properties of 2-Amino-5-
iodopyrazine, a compound of interest in contemporary chemical research and drug discovery.
The data presented herein is intended for researchers, scientists, and professionals in the field
of drug development.

Physicochemical Data Summary

The essential chemical identifiers for 2-Amino-5-iodopyrazine are detailed in the table below.
This information is critical for accurate documentation, reaction stoichiometry, and analytical
characterization.

Parameter Value
Molecular Formula C4H4IN3[1][2]
Molecular Weight 221.00 g/mol [1][2]

Experimental Protocols

The determination of the molecular formula and weight of a novel or known compound like 2-
Amino-5-iodopyrazine typically involves a combination of analytical techniques. High-
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resolution mass spectrometry (HRMS) is a primary method for determining the accurate mass
of the molecule, from which the elemental composition and thus the molecular formula can be
deduced. The molecular weight is a direct calculation from this formula using the atomic
weights of the constituent atoms.

Methodology for Molecular Weight and Formula Determination:

Sample Preparation: A dilute solution of 2-Amino-5-iodopyrazine is prepared in a suitable
volatile solvent, such as methanol or acetonitrile.

Mass Spectrometry Analysis: The solution is introduced into a high-resolution mass
spectrometer, often using an electrospray ionization (ESI) source. The instrument is
calibrated using a known standard to ensure high mass accuracy.

Data Acquisition: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]* is
measured.

Formula Determination: The high-resolution data provides a highly accurate mass
measurement (typically to four or five decimal places). This allows for the use of formula
calculator software to determine the most probable elemental composition (C, H, I, N) that
fits the measured mass.

Molecular Weight Calculation: Once the molecular formula (C4H4IN3) is confirmed, the
monoisotopic molecular weight is calculated by summing the masses of the most abundant
isotopes of each element.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the chemical name, its
empirical formula, and its calculated molecular weight.
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Fig. 1. Relationship between chemical identity and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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